Cas no 1423032-55-6 (6-Fluoro-2-azaspiro[3.3]heptane hydrochloride)

• Product Name: 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride
• CAS No: 1423032-55-6
• MF: C₆H₁₁ClFN
• MW: 151.609644174576
• MDL: MFCD22566091
• CID: 4598421
• PubChem ID: 71757081
• Update Time: 2025-10-30

6-Fluoro-2-azaspiro[3.3]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-azaspiro[3.3]heptane hydrochloride
• 6-fluoro-2-azaspiro[3.3]heptanehydrochloride
• 6-FLUORO-2-AZASPIRO[3.3]HEPTANE HCL
• NE57423
• SB15864
• 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride

• MDL： MFCD22566091
• Inchi： 1S/C6H10FN.ClH/c7-5-1-6(2-5)3-8-4-6;/h5,8H,1-4H2;1H
• InChI Key： KPIBCWZDZRIFJZ-UHFFFAOYSA-N
• SMILES： Cl.FC1CC2(CNC2)C1

Computed Properties

• Exact Mass: 151.0564052 g/mol
• Monoisotopic Mass: 151.0564052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 151.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride

Introduction to 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1423032-55-6)

6-Fluoro-2-azaspiro[3.3]heptane hydrochloride is a chemically significant compound that has garnered attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This spirocyclic amine derivative, identified by the CAS number 1423032-55-6, features a fluorine substituent and an azaspiro framework, which together contribute to its distinct chemical behavior and reactivity. The hydrochloride salt form enhances its solubility, making it more amenable for various applications in medicinal chemistry and drug development.

The spirocyclic structure of 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. This characteristic has made it a subject of interest for designing novel pharmacophores targeting a range of therapeutic areas. Recent studies have highlighted the compound's potential in modulating biological pathways associated with neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride is its fluorine-containing moiety. Fluorinated compounds are widely recognized for their improved pharmacokinetic properties, including enhanced bioavailability and resistance to metabolic degradation. The presence of fluorine at the 6-position in this molecule likely contributes to its stability and interaction with biological targets. This has prompted researchers to explore its efficacy as a lead compound in the development of new therapeutic agents.

In the context of contemporary pharmaceutical research, 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride has been investigated for its potential role in addressing neurological conditions. Studies have suggested that spirocyclic amines may exhibit neuroprotective effects by interacting with specific receptor systems in the brain. The fluorine atom further modulates these interactions, potentially enhancing therapeutic outcomes. Preclinical trials have demonstrated promising results in models of neurodegenerative diseases, where the compound showed ability to mitigate oxidative stress and inflammation.

The hydrochloride salt form of this compound not only improves solubility but also ensures consistent pharmacological activity. This is particularly important in drug formulation, where solubility plays a critical role in determining drug efficacy and patient compliance. The salt form also facilitates easier handling and dosing, which are essential factors in clinical applications.

Another area of interest is the compound's potential in oncology research. The unique structural motif of 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride allows it to interact with enzymes and receptors involved in cancer cell proliferation and survival. Preliminary studies have indicated that it may inhibit key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in tumors. The fluorine substituent enhances binding affinity, making it a promising candidate for further development into an anticancer therapeutic.

The synthesis of 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and fluorous chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also allow for scalable production, which is crucial for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride with biological targets. These studies provide insights into how the compound interacts with receptors at the atomic level, guiding medicinal chemists in optimizing its structure for better pharmacological properties. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The future prospects of 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its effects on other disease mechanisms, such as pain modulation and immune response regulation, could open new avenues for treatment modalities. Additionally, exploring derivatives of this compound may lead to novel analogs with enhanced efficacy and reduced side effects.

In conclusion, 6-Fluoro-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1423032-55-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its spirocyclic framework combined with a fluorine substituent makes it a versatile scaffold for drug development across multiple therapeutic domains. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.